Cas no 2549043-30-1 (3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile)

• Product Name: 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile
• CAS No: 2549043-30-1
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5328330
• Update Time: 2025-07-23

3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[[6,7-Dihydro-2-(4-morpholinyl)pyrido[2,3-d]pyrimidin-8(5H)-yl]carbonyl]benzonitrile
• 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile

• Inchi： 1S/C19H19N5O2/c20-12-14-3-1-4-15(11-14)18(25)24-6-2-5-16-13-21-19(22-17(16)24)23-7-9-26-10-8-23/h1,3-4,11,13H,2,5-10H2
• InChI Key： OCZZAQWPPIFZRC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2C3C(CCC2)=CN=C(N2CCOCC2)N=3)=O)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.7±65.0 °C(Predicted)
• pka: 5.41±0.20(Predicted)

Additional information on 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile

Introduction to 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile (CAS No. 2549043-30-1) in Modern Pharmaceutical Research

The compound 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile, identified by its CAS number 2549043-30-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential therapeutic applications. The presence of a morpholin-4-yl substituent and a fused pyrido[2,3-d]pyrimidine core suggests promising interactions with biological targets, making it a valuable candidate for drug discovery initiatives.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. The pyrido[2,3-d]pyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. This particular derivative, featuring a benzonitrile moiety at the 8-position and an acylated nitrogen atom, exhibits intriguing pharmacokinetic properties that make it an attractive scaffold for further optimization.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry due to their ability to enhance solubility and bioavailability while maintaining strong binding affinity to biological targets. The incorporation of the morpholin-4-yl group in this compound not only improves its pharmacological profile but also opens up avenues for structure-based drug design. Computational modeling and molecular docking studies have shown that this molecule can interact effectively with enzymes and receptors involved in critical metabolic and signaling pathways.

The benzonitrile component of the molecule contributes to its stability and reactivity under various conditions, making it suitable for further chemical modifications. This feature is particularly useful in synthetic chemistry, where functional groups can be strategically introduced or removed to fine-tune the pharmacological properties of the compound. Researchers have been exploring derivatives of this structure to develop novel inhibitors for enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrido[2,3-d]pyrimidine core is known to exhibit antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this scaffold can selectively target cancer cells while minimizing toxicity to healthy tissues. The presence of the morpholin-4-yl group further enhances its selectivity by modulating interactions with off-target proteins.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the benzonitrile group at the 8-position is achieved through a series of carefully controlled reactions that preserve the integrity of the heterocyclic core. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yield.

In conclusion, 3-2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido2,3-dpyrimidine-8-carbonylbenzonitrile (CAS No. 2549043-30-1) represents a promising lead compound for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their potential as next-generation therapeutics.